Cas no 25082-33-1 (Naphth[2,3-h]isoquinoline)

Naphth[2,3-h]isoquinoline structure
Naphth[2,3-h]isoquinoline structure
Product Name:Naphth[2,3-h]isoquinoline
CAS No:25082-33-1
MF:C17H11N
MW:229.275943994522
CID:279860
PubChem ID:32787
Update Time:2025-04-19

Naphth[2,3-h]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,3-h]isoquinoline
    • naphtho[2,3-h]isoquinoline
    • BRN 4413709
    • 2-Azabenz[a]anthracene
    • CCRIS 1599
    • 2-Azabenz(a)anthracene
    • NAPHTH(2,3-h)ISOQUINOLINE
    • DTXSID50179775
    • 25082-33-1
    • Inchi: 1S/C17H11N/c1-2-4-14-10-16-15(9-13(14)3-1)6-5-12-7-8-18-11-17(12)16/h1-11H
    • InChI Key: ATALFKCHFKJEIN-UHFFFAOYSA-N
    • SMILES: N1C=CC2=CC=C3C=C4C=CC=CC4=CC3=C2C=1

Computed Properties

  • Exact Mass: 229.08923
  • Monoisotopic Mass: 229.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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